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Compound of Interest

Compound Name: (3-Phenyloxetan-3-yl)methanol

Cat. No.: B132500 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for (3-Phenyloxetan-3-yl)methanol. Due to the limited availability of a specific

Safety Data Sheet (SDS) for this compound, the hazard classifications and some safety

recommendations presented herein are based on data from structurally analogous compounds,

namely (3-Ethyloxetan-3-yl)methanol and [3-(Aminomethyl)oxetan-3-yl]methanol. All

procedures involving this chemical should be conducted with the utmost caution by trained

professionals in a well-equipped laboratory setting.

Introduction
(3-Phenyloxetan-3-yl)methanol is a chemical compound containing a phenyl group and a

methanol group attached to an oxetane ring. Oxetanes are gaining prominence in medicinal

chemistry as versatile scaffolds that can influence the physicochemical properties of drug

candidates. As the use of such novel building blocks increases, a thorough understanding of

their safety and handling is paramount for researchers, scientists, and drug development

professionals. This guide aims to provide in-depth technical information to ensure the safe

handling, storage, and disposal of (3-Phenyloxetan-3-yl)methanol.

Hazard Identification and Classification
A definitive GHS classification for (3-Phenyloxetan-3-yl)methanol is not currently available.

However, based on the GHS classifications of analogous compounds, the following hazards

should be anticipated.
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Table 1: GHS Hazard Summary (Based on Analogous Compounds)

Hazard Class Hazard Statement Pictogram Signal Word

Flammable Liquids

(Category 4)

H227: Combustible

liquid
No Pictogram Warning

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
alt text Warning

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
alt text Warning

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
alt text Warning

Specific Target Organ

Toxicity, Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation
alt text Warning

Note: This classification is extrapolated from the Safety Data Sheet for (3-Ethyloxetan-3-

yl)methanol and should be treated as a precautionary guideline.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and for predicting its behavior under various conditions.

Table 2: Physical and Chemical Properties of (3-Phenyloxetan-3-yl)methanol
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Property Value

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Appearance Not specified (likely a liquid or low-melting solid)

Boiling Point Not determined

Melting Point Not determined

Flash Point Not determined

Solubility Not determined

Density Not determined

Vapor Pressure Not determined

Safe Handling and Storage
Adherence to strict safety protocols is essential when working with (3-Phenyloxetan-3-
yl)methanol to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against potential

splashes that could cause

serious eye irritation.

Skin Protection

- Gloves: Chemically resistant

gloves (e.g., nitrile or

neoprene). Inspect for any

signs of degradation or

perforation before use.

Dispose of contaminated

gloves immediately. - Lab

Coat: A flame-resistant lab

coat should be worn.

To prevent skin contact, which

could lead to irritation. A flame-

resistant coat is recommended

due to the potential

combustibility of the

compound.

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood. If there is

a risk of aerosol generation

and work outside a fume hood

is unavoidable, a NIOSH-

approved respirator with an

appropriate cartridge should

be used.

To prevent inhalation of

potentially harmful vapors or

aerosols that may cause

respiratory irritation.

Handling Procedures
Ventilation: Always handle (3-Phenyloxetan-3-yl)methanol in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.

Aerosol Prevention: Prevent the formation of dust and aerosols.

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools

and ground all equipment when handling larger quantities to prevent ignition from static
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discharge.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage
Container: Store in a tightly closed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen).

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not

use combustible materials such as paper towels.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.
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Personal Protection: Wear appropriate PPE as outlined in Table 3 during the cleanup

process.

Disposal Considerations
The disposal of (3-Phenyloxetan-3-yl)methanol must be carried out in accordance with local,

regional, and national hazardous waste regulations.

Waste Identification: Identify the waste as (3-Phenyloxetan-3-yl)methanol. Do not mix with

other chemical wastes unless compatibility is confirmed.

Containment: Place the waste in a suitable, clearly labeled hazardous waste container.

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

pickup and disposal. Do not dispose of down the drain or in regular trash.

Experimental Protocols and Reactivity
General Reactivity of Oxetanes
The oxetane ring is a strained four-membered ether. While more stable than epoxides, it is

susceptible to ring-opening reactions under certain conditions:

Acidic Conditions: The ring can be opened by various nucleophiles in the presence of a

Lewis or Brønsted acid. The phenyl and hydroxymethyl substituents on the same carbon

may influence the regioselectivity of the ring-opening.

Strong Nucleophiles: Potent nucleophiles, such as organometallic reagents, can also induce

ring-opening.

Careful consideration of reaction conditions is necessary to avoid unintended ring-opening. It is

advisable to perform small-scale test reactions to determine the stability of the oxetane ring

under specific experimental conditions.

Illustrative Experimental Workflow
The following diagram illustrates a general workflow for handling a research chemical like (3-
Phenyloxetan-3-yl)methanol where comprehensive safety data is not available.
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Safe Handling Workflow for (3-Phenyloxetan-3-yl)methanol

Preparation

Handling

Post-Experiment

Emergency Response

Review Available Safety Data
(SDS for Analogues, Literature)

Conduct Hazard Assessment
(Assume High Toxicity)

Prepare Standard Operating Procedure (SOP)

Assemble and Inspect PPE

Work in a Certified Chemical Fume Hood

Use Appropriate Glassware and Equipment

Weigh and Transfer with Care
(Avoid Aerosol Generation)

Perform Experiment According to SOP

Quench Reaction and Work-up Safely

Segregate and Label Waste

Clean Work Area and Equipment

Remove and Dispose of PPE Correctly

Spill: Evacuate, Contain, Clean-up

Report Incident to Safety Officer

Exposure: Follow First-Aid Procedures

Click to download full resolution via product page
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To cite this document: BenchChem. [Safety and Handling of (3-Phenyloxetan-3-yl)methanol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132500#safety-and-handling-precautions-for-3-
phenyloxetan-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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